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Abstract
Leucanicidin is a 16-membered macrolide antibiotic produced by the bacterium Streptomyces

halstedii. First identified for its potent insecticidal activity against the common armyworm,

Mythimna separata (formerly Leucania separata), subsequent studies have revealed its

broader biological profile, including anthelmintic properties. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological activities of Leucanicidin, intended to serve as a resource for researchers in natural

product chemistry, entomology, and parasitology.

Chemical Structure and Physicochemical Properties
Leucanicidin is a complex macrolide characterized by a 16-membered lactone ring

glycosidically linked to a 2-O-methyl-L-rhamnosyl moiety.[1] Its systematic IUPAC name is

(3Z,5E,11E,13E)-16-[4-[4-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl]oxy-

2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-

5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one.[2]

The chemical structure of Leucanicidin is presented below:
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[Chemical Structure of Leucanicidin]

16-Membered Macrolide Ring
Aglycone Core

2-O-methyl-L-rhamnose
Glycosidic Linkage
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Fermentation and Extraction

Purification

Fermentation of Streptomyces halstedii

Extraction of Mycelial Cake

Crude Leucanicidin Extract

Column Chromatography (e.g., Silica Gel)

Fraction Collection and Bioassay

Preparative HPLC

Pure Leucanicidin
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Preparation of Artificial Diet

Incorporate Leucanicidin at Various Concentrations Prepare Control Diet (Solvent Only)

Introduce Mythimna separata Larvae

Incubate under Controlled Conditions

Assess Larval Mortality and Morbidity

Prepare Suspension of L3 Larvae (e.g., H. contortus)

Incubate Larvae with Leucanicidin Solutions Incubate Larvae with Solvent Control

Prepare Serial Dilutions of Leucanicidin

Observe Larval Motility under Microscope

Determine LD₅₀
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Simple Carboxylic Acid Starter Units (e.g., Acetyl-CoA, Propionyl-CoA)

Type I Polyketide Synthase (PKS) Modules

Assembly of Polyketide Chain

Intramolecular Cyclization (Macrolactonization)

Formation of 16-Membered Macrolide Core

Post-PKS Tailoring Reactions (Glycosylation, Methylation, etc.)

Final Leucanicidin Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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